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Compound of Interest

Compound Name: Tetramethylammonium chloride

Cat. No.: B104028 Get Quote

Tetramethylammonium chloride is a white, hygroscopic crystalline solid that is soluble in

water and polar organic solvents.[2] Its thermal stability is a key parameter for its use as a

phase-transfer catalyst and in other high-temperature applications.[1][3] However, the reported

values for its melting point and decomposition temperature vary significantly across different

sources, which may be attributable to differences in experimental conditions, sample purity, and

the analytical techniques employed.

Heating TMAC above a certain temperature causes it to decompose into trimethylamine and

methyl chloride.[1][3] Several sources indicate that the substance decomposes at its melting

point.[2][4]

Data Summary: Melting Point and Decomposition
Temperature
The following table summarizes the quantitative data found in the literature for the melting and

decomposition temperatures of TMAC. The wide range of values highlights the importance of

consulting specific safety data sheets (SDS) and conducting independent thermal analysis for

critical applications.
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Property Reported Value (°C) Source(s)

Melting Point >300 (literature value) [1][5]

425 (decomposes) [2]

268 [6]

232-234 [3]

150-152 (decomposes) [4]

Decomposition Temperature >300 [6]

Begins at approximately 230 [1][3][7]

Experimental Protocol: Determination of Thermal
Properties by Thermogravimetric Analysis (TGA)
Thermogravimetric Analysis (TGA) is a standard technique for determining the thermal stability

and decomposition profile of materials.[8][9][10] It measures the change in mass of a sample

as a function of temperature in a controlled atmosphere.

Objective: To determine the onset and peak decomposition temperatures of

Tetramethylammonium chloride.

Apparatus:

Thermogravimetric Analyzer

Precision microbalance

Furnace with programmable temperature control

Inert gas supply (e.g., Nitrogen, Argon)

Sample pans (e.g., alumina, platinum)

Methodology:
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Sample Preparation: A small, representative sample of TMAC (typically 5-10 mg) is

accurately weighed and placed into a tared TGA sample pan. Due to the hygroscopic nature

of TMAC, sample handling should be performed in a dry atmosphere (e.g., a glove box) to

prevent moisture absorption.

Instrument Setup:

The TGA furnace is purged with an inert gas (e.g., nitrogen) at a constant flow rate (e.g.,

20-50 mL/min) to provide a non-reactive atmosphere.

A temperature program is set. A typical program involves an initial isothermal hold at a low

temperature (e.g., 30°C) to allow for stabilization, followed by a linear temperature ramp

(e.g., 10°C/min) to a final temperature well above the expected decomposition range (e.g.,

500°C).

Data Acquisition: The instrument continuously records the sample's mass as a function of

temperature and time.

Data Analysis:

A TGA curve is generated, plotting the percentage of initial mass versus temperature.

The onset temperature of decomposition is determined from the TGA curve, often

identified as the temperature at which a significant mass loss begins.

The first derivative of the TGA curve (the DTG curve) is plotted. The peak of the DTG

curve indicates the temperature at which the rate of mass loss is maximal.[9]

Thermal Decomposition Pathway
The thermal degradation of Tetramethylammonium chloride proceeds via the cleavage of the

carbon-nitrogen bond. This process results in the formation of two gaseous products:

trimethylamine ((CH₃)₃N) and methyl chloride (CH₃Cl).[1][3] This decomposition pathway is a

key consideration in applications where TMAC is subjected to elevated temperatures.

The following diagram illustrates this decomposition reaction.
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Caption: Thermal decomposition pathway of TMAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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